N-(5-((3-(1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)sulfonyl)thiazol-2-yl)acetamide

• IUPAC Name: N-[5-[3-(benzimidazol-1-yl)pyrrolidin-1-yl]sulfonyl-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C16H17N5O3S2/c1-11(22)19-16-17-8-15(25-16)26(23,24)20-7-6-12(9-20)21-10-18-13-4-2-3-5-14(13)21/h2-5,8,10,12H,6-7,9H2,1H3,(H,17,19,22)
• InChI Key: NRGSBTBHIGKEBS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC=C(S1)S(=O)(=O)N2CCC(C2)N3C=NC4=CC=CC=C43
• Molecular Formula: C16H17N5O3S2
• Molecular Weight: 391.5 g/mol
• CAS No.: 2097925-31-8

Description

Synthesis Analysis

• Aryl Amine Formation : Compound (2) further reacts with hydroxylamine sulfate under basic conditions (pH 7–8) to produce the aryl amine (3) .

Scientific Research Applications

Structure-Activity Relationships and Metabolic Stability

One study explored the structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors, examining various 6,5-heterocycles to improve metabolic stability. This research indicated that altering the heterocyclic core of such compounds could affect their metabolic stability and efficacy, providing insights into designing more stable and potent inhibitors (Stec et al., 2011).

Antimicrobial Activity and Quantum Calculations

Another study focused on the synthesis of novel sulphonamide derivatives, including their antimicrobial activity and quantum calculations. The compounds demonstrated good antimicrobial properties, and computational studies offered insights into their reactivity and stability, suggesting potential for developing new antimicrobial agents (Fahim & Ismael, 2019).

Insecticidal Assessment

Research on the synthesis of innovative heterocycles incorporating a thiadiazole moiety assessed their insecticidal potential against the cotton leafworm, Spodoptera littoralis. This work highlights the potential of such compounds in developing new insecticides to protect agricultural crops (Fadda et al., 2017).

Antimalarial and COVID-19 Applications

The antimalarial activity of sulfonamide derivatives and their potential utility in COVID-19 treatment was investigated, showing some compounds' effectiveness against malaria and potential against SARS-CoV-2. These findings suggest the versatility of such compounds in addressing different infectious diseases (Fahim & Ismael, 2021).

Antioxidant Activity

A study on the synthesis of amidomethane sulfonyl-linked bis heterocycles tested for antioxidant activity found that certain compounds exhibited significant antioxidant properties, indicating their potential as therapeutic agents against oxidative stress-related diseases (Talapuru et al., 2014).